N-(2-(2-(4-(Dimethylamino)benzylidene)hydrazino)-2-oxoethyl)-4-fluorobenzamide
CAS No.: 324032-47-5
Cat. No.: VC8956038
Molecular Formula: C18H19FN4O2
Molecular Weight: 342.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 324032-47-5 |
|---|---|
| Molecular Formula | C18H19FN4O2 |
| Molecular Weight | 342.4 g/mol |
| IUPAC Name | N-[2-[(2E)-2-[[4-(dimethylamino)phenyl]methylidene]hydrazinyl]-2-oxoethyl]-4-fluorobenzamide |
| Standard InChI | InChI=1S/C18H19FN4O2/c1-23(2)16-9-3-13(4-10-16)11-21-22-17(24)12-20-18(25)14-5-7-15(19)8-6-14/h3-11H,12H2,1-2H3,(H,20,25)(H,22,24)/b21-11+ |
| Standard InChI Key | UUEPLOBTUFIJSS-SRZZPIQSSA-N |
| Isomeric SMILES | CN(C)C1=CC=C(C=C1)/C=N/NC(=O)CNC(=O)C2=CC=C(C=C2)F |
| SMILES | CN(C)C1=CC=C(C=C1)C=NNC(=O)CNC(=O)C2=CC=C(C=C2)F |
| Canonical SMILES | CN(C)C1=CC=C(C=C1)C=NNC(=O)CNC(=O)C2=CC=C(C=C2)F |
Introduction
Synthesis
The synthesis of such compounds typically involves condensation reactions between appropriate precursors. For instance, the synthesis of related compounds often involves the reaction of an amine with a suitable acid chloride or anhydride in the presence of a base .
Synthesis Steps:
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Preparation of Precursors: Synthesize or obtain the necessary precursors, such as 4-(dimethylamino)benzaldehyde and hydrazine derivatives.
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Condensation Reaction: React the aldehyde with hydrazine to form the hydrazino-benzylidene moiety.
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Coupling with Benzamide: Use a coupling agent to attach the hydrazino-benzylidene group to the 4-fluorobenzamide core.
Biological Activity
Benzamide derivatives have been explored for various biological activities, including antimicrobial, anticancer, and antiviral effects . The incorporation of a fluorine atom and a dimethylamino group could enhance these activities by altering the compound's pharmacokinetic properties and interactions with biological targets.
| Biological Activity | Potential Effects |
|---|---|
| Antimicrobial | Inhibition of bacterial or fungal growth. |
| Anticancer | Inhibition of cancer cell proliferation. |
| Antiviral | Inhibition of viral replication. |
Research Findings and Future Directions
While specific research findings on N-(2-(2-(4-(Dimethylamino)benzylidene)hydrazino)-2-oxoethyl)-4-fluorobenzamide are not available, related compounds have shown promising biological activities. Future research should focus on synthesizing this compound and evaluating its biological activities using in vitro and in vivo models.
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